Cas no 6640-76-2 (Benzoic acid,3-methyl-, 3-methylbutyl ester)

• Product Name: Benzoic acid,3-methyl-, 3-methylbutyl ester
• CAS No: 6640-76-2
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 518630
• Update Time: 2026-04-29

Benzoic acid,3-methyl-, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methyl-, 3-methylbutyl ester
• 3-methylbutyl 3-methylbenzoate

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5

Experimental Properties

• Density: 0.982
• Boiling Point: 283°C at 760 mmHg
• Flash Point: 125.4°C
• Refractive Index: 1.495
• PSA: 26.3
• LogP: 3.19790